Cas no 2137028-91-0 ((1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride)

• Product Name: (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride
• CAS No: 2137028-91-0
• CID: 4639609
• Update Time: 2025-05-27

(1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride

Additional information on (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride

Comprehensive Overview of (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride (CAS No. 2137028-91-0)

The compound (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride (CAS No. 2137028-91-0) is a chiral bicyclic amine derivative with significant potential in pharmaceutical research and development. Its unique structural features, including the diazabicyclo[2.2.1]heptane core and phenyl substitution, make it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) therapeutics and neuromodulation, aligning with current trends in precision medicine and targeted drug delivery.

One of the most searched topics in the field of medicinal chemistry is the role of chiral building blocks in drug design. The (1S,4S)-stereochemistry of this compound is particularly noteworthy, as enantiopure molecules often exhibit superior pharmacological profiles compared to their racemic counterparts. This aligns with the growing demand for stereoselective synthesis methods in the pharmaceutical industry, where CAS No. 2137028-91-0 serves as an important intermediate for developing novel therapeutics.

The 2,5-diazabicyclo[2.2.1]heptane moiety present in this compound is structurally related to several neuroactive compounds, sparking interest in its potential interactions with neurotransmitter systems. Recent literature searches indicate heightened curiosity about small molecule modulators of neural pathways, particularly those addressing cognitive disorders and mood regulation. While (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride is still under investigation, its structural similarity to known bioactive molecules suggests promising research directions.

From a synthetic chemistry perspective, the preparation of bicyclic amine derivatives like CAS No. 2137028-91-0 represents a significant challenge that attracts considerable academic and industrial attention. Search engine data reveals frequent queries about stereocontrolled cyclization techniques and amine protection strategies, both of which are relevant to the synthesis of this compound. The hydrochloride salt form enhances its stability and solubility, addressing common formulation challenges that researchers often inquire about when developing new active pharmaceutical ingredients.

The pharmaceutical industry's shift toward fragment-based drug discovery has increased interest in compact, rigid structures like (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane. Analysis of research trends shows growing searches for three-dimensional fragments and sp3-rich scaffolds, categories where this compound fits perfectly. Its balanced lipophilicity and molecular complexity make it an attractive starting point for medicinal chemistry programs, particularly in CNS drug discovery where blood-brain barrier penetration is crucial.

Quality control and characterization of chiral compounds like CAS No. 2137028-91-0 remain hot topics in analytical chemistry. Frequent searches relate to chiral purity determination, salt stoichiometry analysis, and polymorph screening - all critical aspects for ensuring the reproducibility and safety of pharmaceutical development. The hydrochloride salt form of this compound offers advantages in crystallization behavior and analytical characterization, addressing many of these practical concerns.

Emerging trends in green chemistry have prompted investigations into more sustainable routes for preparing valuable intermediates like (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride. Search data indicates strong interest in catalytic asymmetric synthesis and atom-economical transformations, reflecting the pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency.

The potential of CAS No. 2137028-91-0 extends beyond traditional small molecule drugs, with increasing research into its possible applications in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. This aligns with one of the most searched topics in contemporary drug discovery - novel approaches to addressing undruggable targets. The compound's rigid structure and amine functionality make it a candidate for linker development in these cutting-edge therapeutic modalities.

Intellectual property landscapes surrounding chiral pharmaceutical intermediates like (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane hydrochloride are another area of frequent inquiry. Patent searches reveal growing interest in stereospecific synthetic routes and crystalline forms of such compounds, highlighting their commercial importance in the competitive pharmaceutical market.

In conclusion, CAS No. 2137028-91-0 represents an intriguing case study in modern medicinal chemistry, combining challenging synthetic aspects with promising therapeutic potential. Its investigation touches upon multiple current research priorities, from chiral drug development to innovative therapeutic modalities, making it a compound of significant interest to both academic and industrial researchers in the life sciences.